![molecular formula C13H9N3O2S B2374603 Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate CAS No. 303146-82-9](/img/structure/B2374603.png)
Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate
Description
Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate is a chemical compound that has attracted significant attention in scientific research. It belongs to the class of pyrazine derivatives and has been studied for its potential applications in various fields.
Scientific Research Applications
Pharmacological Applications
Pyrazine derivatives possess numerous noteworthy pharmacological effects, including antimycobacterial, antibacterial, antifungal, antidiabetic, diuretic, anticancer, antiviral, analgesic, and anti-inflammatory activities . Therefore, “Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate” could potentially be used in the development of new drugs with these therapeutic effects.
Food Industry Applications
Pyrazine molecules are important in the food industry due to their unique flavor and aroma properties . The compound could potentially be used as a flavoring agent or in the development of new food products.
Perfumery Applications
Pyrazine derivatives have been proven to be important scaffolds in perfumeries . Therefore, “Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate” could potentially be used in the creation of new fragrances.
Synthetic Pathways
Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis . Therefore, “Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate” could be used as a precursor in the synthesis of various organic heterocycles.
Biological Research
Due to the diverse biological activities reported for many derivatives of cyanoacetamide, “Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate” could be used in biological research to study these activities .
Chemotherapeutic Agents
The synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles highlights their potential in evolving better chemotherapeutic agents . Therefore, “Methyl 2-[(3-cyano-2-pyrazinyl)sulfanyl]benzenecarboxylate” could potentially be used in the development of new chemotherapeutic agents.
properties
IUPAC Name |
methyl 2-(3-cyanopyrazin-2-yl)sulfanylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N3O2S/c1-18-13(17)9-4-2-3-5-11(9)19-12-10(8-14)15-6-7-16-12/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXZUKTFHRBSLMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1SC2=NC=CN=C2C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-6-yl]-4-(trifluoromethyl)benzamide](/img/structure/B2374525.png)
![N-[2-Methoxy-1-[3-(trifluoromethyl)phenyl]ethyl]-N-methylbut-2-ynamide](/img/structure/B2374528.png)
![methyl 2-[9-(4-ethylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate](/img/structure/B2374529.png)
![N-(3-(furan-2-yl)-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)propionamide](/img/structure/B2374530.png)
![2-(7-(4-chlorophenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)-N-(2-methoxyphenyl)acetamide](/img/structure/B2374532.png)
![N-methyl-2-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(3-methylphenyl)acetamide](/img/structure/B2374537.png)
![1-benzyl-N-cyclohexyl-2-imino-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide](/img/structure/B2374543.png)